2',3'-Dibromo-6'-fluoroacetophenone
Overview
Description
2',3'-Dibromo-6'-fluoroacetophenone, also known as DBFAP, is a synthetic compound that has been used in a variety of scientific research applications. It is a bromo-fluoroacetophenone that has been used in the synthesis of various compounds. DBFAP is a colorless liquid with a boiling point of 103°C and a melting point of -68°C. It is soluble in most organic solvents and is stable in air.
Scientific Research Applications
2',3'-Dibromo-6'-fluoroacetophenone has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds and as a reagent in organic synthesis. It has also been used in the synthesis of polymers and in the synthesis of dyes and pigments. Additionally, 2',3'-Dibromo-6'-fluoroacetophenone has been used in the synthesis of pharmaceuticals and in the synthesis of pharmaceutical intermediates.
Mechanism of Action
2',3'-Dibromo-6'-fluoroacetophenone is a bromo-fluoroacetophenone that is used in the synthesis of various compounds. The mechanism of action of 2',3'-Dibromo-6'-fluoroacetophenone is not fully understood. However, it is believed that the bromine and fluorine atoms in 2',3'-Dibromo-6'-fluoroacetophenone can act as electron-withdrawing groups, which can increase the reactivity of the compound. This increased reactivity can lead to the formation of new compounds, which can then be used in a variety of scientific research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2',3'-Dibromo-6'-fluoroacetophenone are not fully understood. However, it is believed that 2',3'-Dibromo-6'-fluoroacetophenone can act as an inhibitor of enzymes involved in the metabolism of certain drugs. Additionally, 2',3'-Dibromo-6'-fluoroacetophenone has been shown to have an antifungal effect and has been used in the synthesis of antifungal agents.
Advantages and Limitations for Lab Experiments
The advantages of using 2',3'-Dibromo-6'-fluoroacetophenone in laboratory experiments include its high reactivity, low cost, and low toxicity. Additionally, 2',3'-Dibromo-6'-fluoroacetophenone is stable in air and is soluble in most organic solvents. The main limitation of using 2',3'-Dibromo-6'-fluoroacetophenone in laboratory experiments is that it is a hazardous compound and should be handled with care.
Future Directions
The future of 2',3'-Dibromo-6'-fluoroacetophenone is promising. In the future, 2',3'-Dibromo-6'-fluoroacetophenone could be used in the synthesis of new compounds and pharmaceuticals. Additionally, 2',3'-Dibromo-6'-fluoroacetophenone could be used in the synthesis of polymers and dyes and pigments. Additionally, further research could be done to understand the biochemical and physiological effects of 2',3'-Dibromo-6'-fluoroacetophenone and to develop new methods of synthesis.
properties
IUPAC Name |
1-(2,3-dibromo-6-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2FO/c1-4(12)7-6(11)3-2-5(9)8(7)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBKMVJMCWYYQMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1Br)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',3'-Dibromo-6'-fluoroacetophenone | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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